Cas no 7546-52-3 (methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate)

• Product Name: methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate
• CAS No: 7546-52-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD20484523
• CID: 981804
• Update Time: 2025-06-24

methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Pyrrolo[2,3-b]pyridine-3-acetic acid methyl ester
• (2-METHYL-1H-PYRROLO[2,3-B]PYRIDIN-3-YL)ACETICACID METHYL ESTER
• 2-(2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)propanoate
• methyl 2-(2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)acetate
• METHYL(2-METHYL-1H-PYRROLO[2,3-B]PYRIDINE 3-YL)ACETATE
• (2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)-acetic acid methyl ester
• {2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}-acetic acid methyl ester
• AG-H-00751
• CTK5E1594
• methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate

• MDL： MFCD20484523
• Inchi： 1S/C11H12N2O2/c1-7-9(6-10(14)15-2)8-4-3-5-12-11(8)13-7/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： YNBGGUBQXVTLST-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C(C)NC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 204.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 65.98000
• LogP: 2.05940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate

Methyl 2-{2-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate (CAS No. 7546-52-3): An Overview

Methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate (CAS No. 7546-52-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MPA, is a methyl ester derivative of a substituted pyrrolopyridine. Its unique structural features and chemical properties make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular formula of methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate is C₁₁H₁₃N₂O₂, and its molecular weight is approximately 199.23 g/mol. The compound is characterized by its aromatic pyrrolopyridine core, which is substituted with a methyl group at the 2-position and an acetate moiety at the 3-position. This structure confers the compound with a range of chemical reactivity and biological activity, making it a valuable starting material for further synthetic transformations.

In recent years, there has been increasing interest in the use of methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate in the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors for specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported the use of MPA as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in cancer and inflammatory diseases.

The chemical synthesis of methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate typically involves several steps, including the formation of the pyrrolopyridine core through a multicomponent reaction or a sequential process involving condensation and cyclization reactions. The introduction of the acetate group can be achieved through esterification reactions using appropriate reagents such as acetic acid or acetyl chloride. The synthetic route can be optimized to improve yield and purity, making MPA an accessible compound for large-scale production.

Beyond its role as an intermediate in drug discovery, methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate has also been explored for its potential biological activities. Research has shown that compounds derived from MPA exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, studies have demonstrated that certain derivatives of MPA have neuroprotective effects, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate is an important consideration for its use in pharmaceutical research. Toxicological studies have generally shown that MPA is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound used in drug development, thorough safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, methyl 2-{2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}acetate (CAS No. 7546-52-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable intermediate for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and biological activities associated with MPA, further highlighting its importance in the development of novel therapeutic agents.